Cas no 114438-33-4 (N-Hydroxy Sulfamethoxazole)

• Product Name: N-Hydroxy Sulfamethoxazole
• CAS No: 114438-33-4
• MF: C₁₀H₁₁N₃O₄S
• MW: 269.277040719986
• MDL: MFCD00870463
• CID: 159582
• PubChem ID: 329770033
• Update Time: 2025-06-18

N-Hydroxy Sulfamethoxazole Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-(hydroxyamino)-N-(5-methyl-3-isoxazolyl)-
• sulfamethoxazole hydroxylamine
• N-Hydroxy Sulfamethoxazole
• 4-(hydroxyamino)-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide
• 4-(Hydroxyamino)-N-(5-methyl-3-isoxazolyl)benzenesulfonamide
• NSC 665547
• Sulfamethoxazole N4-hydroxylamine
• Aids029420
• Aids-029420
• Hydroxylamine of sulfamethoxazole
• 3-(4-Hydroxylamino phenylsulfonamido)-5-methylisoxazole
• Nsc665547
• Sulphamethoxazole hydroxylamine 95%
• Benzenesulfonamide, 4-(hydroxyamino)-N-(5-methyl-3-isoxazolyl)-
• Sulfamethoxazole-N4-hydroxylamine
• UNII-S4YF7G89MZ
• FT-0670133
• NSC-665547
• Hydroxylamine of sulfamethoxazole [3-(4-hydroxylamino phenylsulfonamido)-5-methylisoxazole]
• 4-(hydroxyamino)-N-(5-methylisoxazol-3-yl)benzenesulfonamide
• Smx-HA
• DTXSID00150731
• SMX-NHOH
• Hydroxylamine-SMX
• CHEMBL1972802
• AKOS005266663
• 114438-33-4
• Epitope ID:115000
• J-003092
• Q27123888
• S4YF7G89MZ
• NCI60_022622
• 4-(hydroxyamino)-N-(5-methyl-1,2-oxazol-3-yl)benzene-1-sulfonamide
• 4-(Hydroxyamino)-N-(5-methyl-3-isoxazolyl)-benzenesulfonamide
• NS00002467
• Sulfamethoxazole hydroxylamine, analytical standard
• sulphamethoxazole hydroxylamine
• MFCD00870463
• CHEBI:53016
• DTXCID7073222
• G83426

• MDL： MFCD00870463
• Inchi： 1S/C10H11N3O4S/c1-7-6-10(12-17-7)13-18(15,16)9-4-2-8(11-14)3-5-9/h2-6,11,14H,1H3,(H,12,13)
• InChI Key： MJAMPGKHIZXVFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NO)(NC1C=C(C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 269.04700
• Monoisotopic Mass: 269.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.571
• Melting Point: >130°C (dec.)
• Boiling Point: 502.2°Cat760mmHg
• Flash Point: 257.5°C
• Refractive Index: 1.67
• PSA: 112.84000
• LogP: 2.81170

N-Hydroxy Sulfamethoxazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36/37
• RTECS：DB2700000
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Hydroxy Sulfamethoxazole

N-Hydroxy Sulfamethoxazole: A Comprehensive Overview

N-Hydroxy Sulfamethoxazole, also known by its CAS number 114438-33-4, is a critical intermediate in the pharmaceutical industry. This compound plays a pivotal role in the synthesis of various drugs, particularly those belonging to the sulfonamide class. Its chemical structure, which includes a sulfonamide group and a hydroxylamine moiety, makes it highly versatile in different chemical reactions. Recent studies have highlighted its potential in enhancing drug delivery systems and improving bioavailability, making it a subject of intense research interest.

The synthesis of N-Hydroxy Sulfamethoxazole involves a series of well-defined chemical reactions. Researchers have explored various methods to optimize its production, including the use of green chemistry principles. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time and enhances yield compared to traditional methods. This advancement not only improves efficiency but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, N-Hydroxy Sulfamethoxazole is widely used as an intermediate in the production of antibiotics, antifungal agents, and anti-inflammatory drugs. Its ability to form stable bonds with other functional groups makes it an ideal building block for complex molecules. A notable example is its role in the synthesis of methotrexate, a drug used in the treatment of cancer and autoimmune diseases. Recent clinical trials have shown improved efficacy when methotrexate is synthesized using high-purity N-Hydroxy Sulfamethoxazole, underscoring its importance in therapeutic development.

The pharmacokinetic properties of N-Hydroxy Sulfamethoxazole have been extensively studied to ensure its safety and efficacy as an intermediate. Research indicates that it exhibits excellent solubility in polar solvents, which facilitates its incorporation into various dosage forms. Additionally, its metabolic profile has been optimized through structural modifications, reducing potential side effects and enhancing patient tolerance.

From an environmental perspective, the handling and disposal of N-Hydroxy Sulfamethoxazole require careful consideration due to its chemical reactivity. Studies have shown that improper disposal can lead to contamination of water bodies, affecting aquatic ecosystems. To address this, researchers have developed novel waste management strategies, including catalytic degradation and bioremediation techniques. These approaches not only mitigate environmental risks but also promote sustainable practices within the pharmaceutical industry.

In conclusion, N-Hydroxy Sulfamethoxazole (CAS No. 114438-33-4) is a cornerstone compound in modern drug development. Its versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in the future of pharmaceutical innovation. As research continues to uncover new potentials for this compound, its role in improving human health and advancing medical science will undoubtedly grow even more significant.